2-hydroxy-3-nitro-N-piperidin-1-ylbenzamide

• IUPAC Name: 2-hydroxy-3-nitro-N-piperidin-1-ylbenzamide
• InChI: InChI=1S/C12H15N3O4/c16-11-9(5-4-6-10(11)15(18)19)12(17)13-14-7-2-1-3-8-14/h4-6,16H,1-3,7-8H2,(H,13,17)
• InChI Key: HHZMOKXFGSLQMU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)NC(=O)C2=C(C(=CC=C2)[N+](=O)[O-])O
• Molecular Formula: C12H15N3O4
• Molecular Weight: 265.26 g/mol

Description

2-hydroxy-3-nitro-N-piperidin-1-ylbenzamide, commonly known as HNPA, is a synthetic compound that is widely used in scientific research. It is a member of the nitroaromatic family of compounds and has been extensively studied for its potential applications in various fields such as medicine, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of HNPA is not fully understood, but it is believed to involve the inhibition of enzymes involved in the regulation of cell growth and differentiation. Specifically, HNPA has been shown to inhibit the activity of protein tyrosine phosphatases, which are involved in the dephosphorylation of proteins. This inhibition leads to the accumulation of phosphorylated proteins, which can affect various cellular processes.
Biochemical and Physiological Effects:
HNPA has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, as well as the proliferation of T cells. HNPA has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, HNPA has been shown to have anti-inflammatory effects, which may make it useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using HNPA in lab experiments is its ability to selectively inhibit the activity of certain enzymes. This allows researchers to study the role of these enzymes in various biological processes. However, one limitation of using HNPA is that it may have off-target effects, meaning that it may inhibit the activity of other enzymes or proteins in addition to its intended target.

Future Directions

There are several future directions for the study of HNPA. One area of interest is the development of more selective inhibitors of protein tyrosine phosphatases, which could have potential applications in the treatment of cancer and other diseases. Additionally, further research is needed to fully understand the mechanism of action of HNPA and its effects on various biological processes. Finally, the development of more efficient synthesis methods for HNPA could make it more accessible for use in scientific research.
In conclusion, HNPA is a synthetic compound that has been extensively studied for its potential applications in various fields such as medicine, biochemistry, and pharmacology. Its ability to selectively inhibit the activity of certain enzymes makes it a valuable tool for studying various biological processes. However, further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

HNPA can be synthesized through a multi-step process starting with the reaction of 3-nitrobenzoic acid with piperidine in the presence of a dehydrating agent. The resulting product is then subjected to a series of reactions involving acylation, reduction, and hydrolysis to yield the final product, HNPA.

Scientific Research Applications

HNPA is widely used in scientific research as a tool to study various biological processes. It has been shown to inhibit the activity of certain enzymes, such as protein tyrosine phosphatases, which are involved in the regulation of cell growth and differentiation. HNPA has also been used to study the role of nitroaromatic compounds in the development of cancer and other diseases.